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Compound of Interest

Compound Name: LT175

Cat. No.: B1675333

Essential Safety and Logistical Information for Laboratory Professionals

This document provides detailed procedural guidance for the safe and compliant disposal of
LT175, chemically identified as Tridodecylamine (CAS No. 102-87-4). Adherence to these
protocols is critical to ensure personnel safety and environmental protection. LT175 is also
known by various synonyms, including Trilaurylamine, Alamine 304, and N,N-didodecyl-1-
dodecanamine.

Immediate Safety and Hazard Information
LT175 is classified as a hazardous substance, and proper handling is imperative.

e Hazards: Causes skin and serious eye irritation.[1][2][3][4][5] May also cause respiratory
irritation.[1][2][3]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, chemical-resistant gloves, and a lab coat. Work in a well-ventilated area or under a
chemical fume hood.[2][4]

o First Aid:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[1][4][6]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing.[1][4]
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o Inhalation: Move to fresh air. If not breathing, give artificial respiration.[1][4][7]

o Ingestion: Clean mouth with water and seek medical attention.[1][4]

Quantitative Data Summary

The following table summarizes key quantitative data for Tridodecylamine.

Property Value

CAS Number 102-87-4

Molecular Formula C36H75N

Molecular Weight 521.99 g/mol

Appearance Almost colorless to light yellow liquid
Boiling Point 220-228 °C @ 0.03 mmHg

Melting Point 16 °C

Flash Point 216 °C / 420.8 °F

Density 0.823 g/mL at 25 °C

Water Solubility Not miscible or difficult to mix with water

Experimental Protocols: Spill and Waste Disposal

Accidental Spill Clean-up Protocol:

o Ensure Proper Ventilation: Work in a well-ventilated area. For significant spills, ensure
adequate exhaust.

o Contain the Spill: Use an inert absorbent material such as sand, silica gel, or universal
binder to soak up the spilled liquid.[1]

o Collect the Absorbed Material: Carefully scoop the absorbed material into a suitable, closed
container for disposal.[1]
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o Decontaminate the Area: Clean the spill area thoroughly with soap and water.

e Dispose of as Hazardous Waste: The container with the absorbed material must be treated
as hazardous waste.

Step-by-Step Disposal Procedure for Unused LT175:

o Waste Classification: Tridodecylamine is considered a hazardous waste.[1] Consult local,
regional, and national hazardous waste regulations for complete and accurate classification.

[11[2]

» Containerization:
o Collect waste LT175 in a designated, properly labeled, and sealed container.
o Ensure the container is compatible with the chemical and is leak-proof.

o Labeling: Clearly label the waste container as "Hazardous Waste" and include the chemical
name "Tridodecylamine™ and any other information required by your institution's
environmental health and safety (EHS) department.

o Storage: Store the waste container in a designated hazardous waste accumulation area.
This area should be well-ventilated and away from incompatible materials such as strong
oxidizing agents, strong bases, and acids.[1]

o Disposal Request: Contact your institution's EHS department or a licensed hazardous waste
disposal contractor to arrange for pickup and disposal. Do not attempt to dispose of this
chemical down the drain or in regular trash.

Disposal of Empty Containers:
o Thoroughly empty the container of all contents.
 Triple rinse the container with a suitable solvent. Collect the rinsate as chemical waste.

» After thorough cleaning and removal or defacing of the original label, the container may be
disposed of as non-hazardous waste, in accordance with institutional policies.[8]
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Diagrams
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LT175 (Tridodecylamine) Disposal Workflow

Initial Assessment

LT175 Waste Identified

Is it a spill?

Spill Response

Absorb with inert material

'
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'

Decontaminate spill area

Containerized Waste
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Dispose via licensed hazardous waste contractor
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Decision Pathway for LT175 Disposal

Start: LT175 for Disposal
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Spill/Contamination Hanghing

Gbsorb spill with inert materiaD

Diect Disposal
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1675333?utm_src=pdf-body-img
https://www.benchchem.com/product/b1675333?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

. fishersci.com [fishersci.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
. scribd.com [scribd.com]

. spectrumchemical.com [spectrumchemical.com]

. merckmillipore.com [merckmillipore.com]

. scribd.com [scribd.com]

. kmpharma.in [kmpharma.in]

°
[e0] ~ (o)) )] EaN w N -

. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

« To cite this document: BenchChem. [Proper Disposal of LT175 (Tridodecylamine)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675333#It175-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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